3-isopropyl-3H-benzotriazole-5-carboxylic acid
Description
3-isopropyl-3H-benzotriazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Properties
CAS No. |
467235-05-8 |
|---|---|
Molecular Formula |
C10H11N3O2 |
Molecular Weight |
205.21 g/mol |
IUPAC Name |
3-propan-2-ylbenzotriazole-5-carboxylic acid |
InChI |
InChI=1S/C10H11N3O2/c1-6(2)13-9-5-7(10(14)15)3-4-8(9)11-12-13/h3-6H,1-2H3,(H,14,15) |
InChI Key |
SCPIIACVIRPBIK-UHFFFAOYSA-N |
SMILES |
CC(C)N1C2=C(C=CC(=C2)C(=O)O)N=N1 |
Canonical SMILES |
CC(C)N1C2=C(C=CC(=C2)C(=O)O)N=N1 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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